N-(4-acetamidophenyl)-2-[(4-methoxyphenyl)methyl-methylamino]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(4-methoxyphenyl)methyl-methylamino]acetamide
• InChI: InChI=1S/C19H23N3O3/c1-14(23)20-16-6-8-17(9-7-16)21-19(24)13-22(2)12-15-4-10-18(25-3)11-5-15/h4-11H,12-13H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: CPEARSYIJGKTFD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN(C)CC2=CC=C(C=C2)OC
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-(4-acetamidophenyl)-2-[(4-methoxyphenyl)methyl-methylamino]acetamide, commonly known as AMMA, is a synthetic compound that has been widely studied for its potential use in scientific research. The compound is a member of the amide class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of AMMA is not fully understood, but it is believed to act as a competitive antagonist at certain receptors in the brain. The compound has been shown to have a high affinity for the dopamine D2 receptor, as well as for certain serotonin receptors.
Biochemical and Physiological Effects:
AMMA has been shown to have a variety of biochemical and physiological effects, including the ability to modulate the release of certain neurotransmitters in the brain. The compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of AMMA is its high affinity for certain receptors in the brain, which makes it a useful tool for studying the effects of various neurotransmitters on these receptors. However, the compound has some limitations, including its relatively short half-life and the fact that it can be toxic at high doses.

Future Directions

There are many potential future directions for research on AMMA, including further investigation of its mechanism of action and potential therapeutic uses. The compound may also be useful as a tool for studying the role of specific neurotransmitters in the brain, and for investigating the effects of various drugs on these neurotransmitters. Additionally, future research may focus on developing new analogs of AMMA with improved pharmacological properties.

Synthesis Methods

AMMA can be synthesized using a variety of methods, including the reaction of 4-acetamidophenol with 4-methoxybenzyl chloride, followed by reaction with methylamine and acetic anhydride. The resulting product is then purified using standard chromatography techniques.

Scientific Research Applications

AMMA has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of specific neurotransmitters in the brain. The compound has been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the effects of various neurotransmitters on these receptors.